Cas no 321555-37-7 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 321555-37-7
• MF: C₂₂H₂₃N₃O₃S₂
• MW: 441.566322565079
• CID: 6207379
• PubChem ID: 2381431
• Update Time: 2025-06-13

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• F0012-0213
• 321555-37-7
• AKOS003628205
• Oprea1_685072
• AB00666696-01
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• N-[4-(2,5-DIMETHYLPHENYL)-1,3-THIAZOL-2-YL]-4-(PYRROLIDINE-1-SULFONYL)BENZAMIDE

• Inchi： 1S/C22H23N3O3S2/c1-15-5-6-16(2)19(13-15)20-14-29-22(23-20)24-21(26)17-7-9-18(10-8-17)30(27,28)25-11-3-4-12-25/h5-10,13-14H,3-4,11-12H2,1-2H3,(H,23,24,26)
• InChI Key： ISUMXVWMJFHDNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=C(C)C=CC=2C)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 441.11808395g/mol
• Monoisotopic Mass: 441.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 116Ų

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide

Introduction to N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 321555-37-7)

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 321555-37-7, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this molecule, featuring a benzamide core linked to a thiazole ring and a pyrrolidine sulfonamide moiety, makes it a subject of intense interest for scientists exploring new pharmacological pathways.

The benzamide moiety in N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide is known for its role in various bioactive molecules. This segment contributes to the compound's ability to interact with biological targets, making it a promising candidate for drug discovery. The presence of the 2,5-dimethylphenyl group further enhances the compound's complexity and specificity, potentially influencing its binding affinity and selectivity.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated efficacy in preclinical studies. The thiazole ring is particularly noteworthy, as it is a common structural motif in pharmaceuticals due to its ability to modulate biological processes. In particular, thiazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and antiviral properties. The integration of this ring into the molecular framework of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide suggests that it may exhibit similar therapeutic benefits.

The pyrrolidine sulfonamide moiety adds another layer of complexity to the compound's structure. Sulfonamides are well-known for their broad spectrum of biological activities, including anticonvulsant, antihypertensive, and anti-inflammatory effects. The incorporation of this group into the molecule may enhance its pharmacological profile, making it a versatile tool for further investigation. Recent studies have shown that sulfonamides can act as key intermediates in the development of new drugs, particularly those targeting central nervous system disorders and metabolic diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in pain signaling, neurodegeneration, and inflammation. Such interactions could make it a valuable candidate for developing novel therapeutics aimed at treating chronic pain conditions and neurodegenerative diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution to construct the complex framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern chemical methods but also underscore the importance of precision in pharmaceutical development.

In terms of pharmacokinetic properties, N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide exhibits promising characteristics that could enhance its suitability as a drug candidate. Preliminary studies indicate that the compound has good solubility in both water and organic solvents, which is crucial for formulating effective pharmaceutical products. Additionally, its stability under various conditions suggests that it could be suitable for long-term storage and transportation without significant degradation.

The potential therapeutic applications of this compound are vast. Given its structural features and predicted biological activities, it may find utility in treating a range of conditions from neurological disorders to inflammatory diseases. For instance, its interaction with pain signaling pathways makes it a candidate for developing new analgesics with improved efficacy and reduced side effects compared to existing treatments. Similarly, its potential role in modulating inflammatory responses could make it valuable in managing autoimmune diseases and chronic inflammatory conditions.

Ongoing research is focused on optimizing the synthesis and exploring new derivatives of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide. By modifying specific parts of its molecular structure, scientists aim to enhance its pharmacological properties further. This includes improving its bioavailability, reducing toxicity, and increasing target specificity. Such efforts are crucial for translating laboratory findings into effective clinical treatments.

The use of high-throughput screening technologies has accelerated the process of identifying potential drug candidates like N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide. These technologies allow researchers to rapidly test thousands of compounds against various biological targets simultaneously. This approach has led to numerous discoveries in recent years and continues to be an essential tool in modern drug discovery pipelines.

In conclusion，N - 4 - ( 2 , 5 - dimethylphenyl ) - 1 , 3 - thiazol - 2 - yl - 4 - ( pyrrolidine - 1 - sulfonyl ) benzamide ( CAS no . 321555 - 37 - 7 ) is a structurally complex and biologically active compound with significant potential in pharmaceutical research。 Its unique combination of functional groups makes it a versatile tool for further investigation，and ongoing studies suggest that it may lead to novel therapeutic interventions。 As research continues，this compound is likely to play an increasingly important role in the development of new drugs targeting various diseases。